Cas no 2138181-48-1 (2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid)

2-Amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid is a structurally specialized amino acid derivative featuring an imidazole substituent. Its unique molecular architecture, combining an ethyl-methyl imidazole moiety with a methyl-substituted propanoic acid backbone, makes it a valuable intermediate in medicinal chemistry and peptide research. The compound’s imidazole group enhances its potential for coordination and hydrogen bonding, while the chiral center and steric hindrance from the methyl group may influence stereoselective synthesis. This product is suited for applications in drug discovery, particularly in designing enzyme inhibitors or receptor modulators. Its stability under physiological conditions further supports its utility in biochemical studies.
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid structure
2138181-48-1 structure
Product Name:2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
CAS No:2138181-48-1
MF:C10H17N3O2
MW:211.260882139206
CID:6079715
PubChem ID:165485347
Update Time:2025-10-24

2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
    • EN300-1123865
    • 2138181-48-1
    • Inchi: 1S/C10H17N3O2/c1-4-8-12-7(2)5-13(8)6-10(3,11)9(14)15/h5H,4,6,11H2,1-3H3,(H,14,15)
    • InChI Key: DQWXYPHBMPKHTC-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CN1C=C(C)N=C1CC)N)=O

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 81.1Ų

2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123865-0.05g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1 95%
0.05g
$768.0 2023-10-26
Enamine
EN300-1123865-0.1g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1 95%
0.1g
$804.0 2023-10-26
Enamine
EN300-1123865-0.25g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1 95%
0.25g
$840.0 2023-10-26
Enamine
EN300-1123865-0.5g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1 95%
0.5g
$877.0 2023-10-26
Enamine
EN300-1123865-1.0g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1
1g
$1086.0 2023-06-09
Enamine
EN300-1123865-2.5g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1 95%
2.5g
$1791.0 2023-10-26
Enamine
EN300-1123865-5.0g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1
5g
$3147.0 2023-06-09
Enamine
EN300-1123865-10.0g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1
10g
$4667.0 2023-06-09
Enamine
EN300-1123865-1g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1 95%
1g
$914.0 2023-10-26
Enamine
EN300-1123865-5g
2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid
2138181-48-1 95%
5g
$2650.0 2023-10-26

2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid Related Literature

Additional information on 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 2138181-48-1)

2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid, with the CAS number 2138181-48-1, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of amino acid derivatives, which are pivotal in drug discovery and development. Its unique structure, featuring an imidazole ring and a methylpropanoic acid moiety, makes it a promising candidate for various applications, including enzyme inhibition and receptor modulation.

The growing demand for novel bioactive molecules in the pharmaceutical industry has led to increased research into compounds like 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid. Researchers are particularly interested in its potential role in targeting inflammatory pathways and metabolic disorders, which are among the most pressing health concerns today. The compound's imidazole core is known for its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

In recent years, the scientific community has focused on the development of small-molecule therapeutics that can address complex diseases such as diabetes, cancer, and neurodegenerative disorders. 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid has shown potential in preclinical studies due to its structural versatility and bioactivity. Its amino acid component further enhances its compatibility with biological systems, reducing the likelihood of adverse effects.

Another area of interest is the compound's potential application in peptide synthesis. The presence of both amino and carboxylic acid functional groups allows it to serve as a building block for more complex molecules. This property aligns with the current trend in precision medicine, where tailored therapies are designed to meet individual patient needs. The compound's CAS No. 2138181-48-1 is frequently referenced in patent filings and academic papers, underscoring its relevance in cutting-edge research.

From a synthetic chemistry perspective, 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid presents intriguing challenges and opportunities. Its imidazole ring requires careful handling to ensure stability and reactivity, while its methylpropanoic acid segment offers multiple sites for functionalization. These characteristics make it a valuable subject for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

The compound's potential extends beyond therapeutics. It is also being explored in agricultural chemistry for the development of bioactive agrochemicals. Given the increasing emphasis on sustainable farming practices, researchers are investigating its role in enhancing crop resilience and yield. The imidazole moiety, in particular, is known for its pesticidal and fungicidal properties, making it a versatile tool in agrochemical design.

In conclusion, 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 2138181-48-1) represents a multifaceted compound with broad applications in pharmaceuticals, biochemistry, and agriculture. Its unique structural features and bioactivity profile position it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific and industrial innovation.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd